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For Researchers, Scientists, and Drug Development Professionals

Introduction
AF38469 is a potent, selective, and orally bioavailable small molecule inhibitor of the VPS10P

domain sorting receptor, Sortilin.[1][2] Sortilin is a key regulator of intracellular protein trafficking

and has been implicated in a variety of physiological and pathological processes. By binding to

the neurotensin binding site within the Vps10p domain of Sortilin, AF38469 effectively blocks its

function.[3][4] This inhibitory action has shown therapeutic potential in a range of preclinical

models, including neurodegenerative diseases, diabetic complications, neuropathic pain, and

cancer.[3][5][6][7]

These application notes provide a comprehensive overview of the in vivo dosage and

administration protocols for AF38469 derived from published research, intended to guide

researchers in their study design.

Mechanism of Action
AF38469 functions by inhibiting Sortilin, a type I membrane glycoprotein involved in the sorting

and trafficking of various proteins. This inhibition can lead to the activation of Transcription

Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[5][6] This

mechanism is particularly relevant in the context of lysosomal storage disorders, where

enhancing cellular clearance pathways is a primary therapeutic goal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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